Cas no 2171287-83-3 ((2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride)

(2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride is a protected cysteine derivative widely used in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection for the amino functionality, enabling selective deprotection under mild basic conditions. The thioether side chain offers stability against oxidation while allowing further functionalization. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where its compatibility with Fmoc-based strategies ensures efficient incorporation into peptide sequences. The hydrochloride salt form enhances solubility in polar solvents, facilitating handling and purification. Its stereochemical purity (R-configuration) ensures consistency in chiral peptide construction, making it a reliable building block for research and pharmaceutical applications.
(2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride structure
2171287-83-3 structure
Product Name:(2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride
CAS No:2171287-83-3
MF:C19H21ClN2O4S
MW:408.899042844772
CID:5564753
PubChem ID:165594275
Update Time:2025-06-14

(2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-1556689
    • (2R)-2-amino-3-{[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]sulfanyl}propanoic acid hydrochloride
    • 2171287-83-3
    • (2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride
    • Inchi: 1S/C19H20N2O4S.ClH/c20-17(18(22)23)10-26-11-21-19(24)25-9-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16;/h1-8,16-17H,9-11,20H2,(H,21,24)(H,22,23);1H/t17-;/m0./s1
    • InChI Key: QETROAPDBGPWFD-LMOVPXPDSA-N
    • SMILES: Cl.S(C[C@@H](C(=O)O)N)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 408.0910560g/mol
  • Monoisotopic Mass: 408.0910560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 482
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127Ų

(2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride Pricemore >>

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Additional information on (2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride

Comprehensive Overview of (2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride (CAS No. 2171287-83-3)

The compound (2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride, identified by its CAS No. 2171287-83-3, is a specialized derivative of amino acids with significant applications in peptide synthesis and pharmaceutical research. This molecule features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cornerstone in solid-phase peptide synthesis (SPPS), which ensures high yield and purity during chemical reactions. The presence of the methylsulfanyl moiety further enhances its reactivity, making it a valuable intermediate in drug discovery and bioconjugation.

In recent years, the demand for Fmoc-protected amino acids has surged due to their critical role in developing peptide-based therapeutics, such as anticancer agents and antimicrobial peptides. Researchers frequently search for "Fmoc amino acid derivatives" or "CAS 2171287-83-3 applications" to explore its utility in automated peptide synthesizers. The compound’s hydrochloride salt form improves solubility, a feature highly sought after in formulations requiring aqueous compatibility. This aligns with the growing trend of "water-soluble peptide intermediates" in biopharmaceuticals.

The structural uniqueness of (2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride lies in its chiral (2R) configuration, which is pivotal for enantioselective synthesis. This specificity addresses the rising interest in "chiral building blocks for drug development" and "stereochemistry in medicinal chemistry." Laboratories prioritizing green chemistry also value its efficient deprotection under mild conditions, reducing environmental impact—a topic gaining traction under "sustainable peptide synthesis."

Analytical techniques like HPLC and mass spectrometry are routinely employed to validate the purity of CAS 2171287-83-3, as impurities can compromise downstream applications. Queries such as "HPLC methods for Fmoc compounds" reflect this necessity. Additionally, the compound’s stability under refrigeration (2-8°C) makes it a reliable choice for long-term storage, a practical consideration often highlighted in "handling sensitive reagents" discussions.

Beyond research, this compound’s versatility extends to material science, where its thioether linkage enables surface functionalization—an area explored under "biomaterial modification." Its compatibility with click chemistry further broadens its scope, catering to searches like "thiol-ene reactions in bioconjugation." As peptide therapeutics dominate clinical pipelines, 2171287-83-3 remains a critical enabler, bridging gaps between synthetic chemistry and biomedical innovation.

In summary, (2R)-2-amino-3-{({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylsulfanyl}propanoic acid hydrochloride exemplifies the intersection of precision chemistry and therapeutic advancement. Its multifaceted applications—from SPPS to biomaterials—underscore its relevance in answering contemporary scientific challenges, while its optimized properties align with industry demands for efficiency and sustainability.

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